Cas no 33942-77-7 (Ethanone,1-(6-chrysenyl)-)

• Product Name: Ethanone,1-(6-chrysenyl)-
• CAS No: 33942-77-7
• MF: C₂₀H₁₄O
• MW: 270.324565410614
• CID: 322298
• PubChem ID: 190317
• Update Time: 2025-04-19

Ethanone,1-(6-chrysenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(6-chrysenyl)-
• 1-chrysen-6-ylethanone
• 1-(6-Chrysenyl)ethanone
• 1-chrysen-6-ylethan-1-one
• 6-Acetylchrysene
• 1-(6-Chrysenyl)ethanone #
• SCHEMBL10484289
• 33942-77-7
• Maybridge1_005014
• HMS555L20
• DTXSID40187561

• Inchi： 1S/C20H14O/c1-13(21)19-12-20-15-7-3-2-6-14(15)10-11-18(20)16-8-4-5-9-17(16)19/h2-12H,1H3
• InChI Key： BBPSABLIKDZQNK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 270.10452
• Monoisotopic Mass: 270.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 496.5°Cat760mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.737
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes